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Compound of Interest

Compound Name: Diglycolic acid-d4

CAS No.: 1032504-39-4

Cat. No.: B15553869

Get Quote

The proper disposal of Diglycolic acid-d4 is crucial for ensuring laboratory safety and

environmental protection. As a harmful irritant, this deuterated compound must be managed as

hazardous chemical waste from the moment of generation.[1][2] Adherence to institutional and

regulatory guidelines is paramount for researchers, scientists, and drug development

professionals handling this substance.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE). The Safety Data Sheet (SDS) for Diglycolic acid-d4 specifies the

following:

Eye/Face Protection: Wear safety glasses or goggles.[3]

Skin Protection: Handle with compatible gloves (e.g., nitrile rubber) and wear a lab coat or

other protective clothing.[2][3]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood, to

avoid breathing dust or vapors.[1][2]
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Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the collection and disposal of

Diglycolic acid-d4 waste.

Step 1: Waste Characterization and Segregation

All Diglycolic acid-d4, whether unused, expired, or part of a reaction mixture, must be

treated as hazardous waste.[4]

Solid Waste: Collect solid Diglycolic acid-d4 and contaminated materials (e.g., weighing

paper, contaminated gloves, absorbent pads from a spill) separately.

Liquid Waste: Collect aqueous solutions containing Diglycolic acid-d4 in a dedicated liquid

waste container.

Critical: Do not mix Diglycolic acid-d4 waste with incompatible materials such as bases,

strong oxidizing agents, or reducing agents.[1] Keep it separate from other waste streams

like halogenated or non-halogenated solvents to prevent dangerous reactions and facilitate

proper disposal.[5][6]

Step 2: Container Selection and Labeling

Container: Use a container that is in good condition, leak-proof, and chemically compatible

with acids.[7] The best practice is to reuse the original chemical container.[4] If unavailable, a

clean glass or polyethylene container is a suitable alternative.

Labeling: Immediately label the waste container with a "Hazardous Waste" tag provided by

your institution's Environmental Health and Safety (EHS) department. The label must

include:

The words "Hazardous Waste".[8]

Full chemical name: "Diglycolic acid-d4".[9]

Any other constituents in the container (e.g., water).

The accumulation start date (the date the first drop of waste was added).[9]
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Clear hazard warnings (e.g., "Irritant," "Harmful").[8]

Step 3: In-Lab Accumulation and Storage

Closure: Keep the waste container tightly sealed at all times, except when adding waste.[7]

[10] Leaving a funnel in the opening is not acceptable.[7]

Headspace: Do not overfill the container. Leave at least 5% of the volume as empty

headspace to allow for thermal expansion.[11]

Location: Store the container in a designated "Satellite Accumulation Area" (SAA) that is at or

near the point of waste generation.[8][10]

Secondary Containment: Place the waste container in a larger, chemically resistant tray or

bin to contain any potential leaks.[6]

Segregation: Ensure the container is stored away from incompatible chemicals, heat

sources, and direct sunlight.[6][12]

Step 4: Requesting Waste Pickup

Consult your institution's guidelines for waste pickup schedules. Typically, a request should

be made when the container is three-quarters full or has been accumulating waste for a

specified period (e.g., 150 days).[6]

Contact your EHS or equivalent safety department to schedule a pickup. Do not attempt to

transport or dispose of the waste yourself.[10] Disposal must be handled by a licensed

professional waste disposal service.[1]

Step 5: Disposal of Empty Containers

A container that held Diglycolic acid-d4 is not considered empty until it has been properly

decontaminated.

Rinsing: Triple-rinse the empty container with a suitable solvent (water is appropriate for this

compound).[7][11]
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Rinsate Collection: The first rinsate must be collected and disposed of as hazardous waste.

[6][7] Add it to your aqueous acidic waste container.

Final Disposal: Once triple-rinsed and air-dried, deface or remove all original hazard labels

from the container.[6] The clean container can then be disposed of in the regular laboratory

trash or recycling.[11]

Quantitative Data for Hazardous Waste Management
The following table summarizes key quantitative limits generally applicable to laboratory

hazardous waste accumulation. Always confirm your specific institution's policies.

Parameter Guideline/Limit Rationale Citation

Maximum Waste in

SAA
55 gallons (total)

Regulatory limit for

satellite accumulation

areas.

[10]

Acutely Hazardous

Waste

1 quart (liquid) / 1 kg

(solid)

Stricter limit for highly

toxic "P-list"

chemicals.

[10]

Container Headspace
Leave at least 5%

empty

To allow for vapor and

liquid expansion with

temperature changes.

[11]

Pickup Request

Trigger

When container is

~75% full

To prevent overfilling

and ensure timely

removal.

[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Diglycolic acid-d4 waste in a laboratory setting.
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Diagram 1: Diglycolic Acid-d4 Disposal Workflow
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Caption: Workflow for the safe segregation, labeling, storage, and disposal of Diglycolic acid-
d4 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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